Cas no 1444-65-1 (2-phenylcyclohexan-1-one)

• Product Name: 2-phenylcyclohexan-1-one
• CAS No: 1444-65-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00001629
• CID: 83676
• PubChem ID: 24898293
• Update Time: 2025-09-17

2-phenylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenylcyclohexanone
• (+/-)-2-phenylcyclohexanone
• (RS)-2-phenylcyclohexanone
• 2-phenyl-1-cyclohexanone
• 2-phenylcyclohexanon
• 2-phenyl-cyclohexanone
• AC1Q6EOR
• AG-D-87611
• Cyclohexanone, 2-phenyl-
• NSC22252
• phenylcyclohexanone
• rac-2-phenylcyclohexanone
• (?à)-2-Phenylcyclohexanone
• a-Phenylcyclohexanone
• alpha-Phenylcyclohexanone
• NSC 22252
• 2-phenylcyclohexan-1-one
• J-007953
• AKOS000121318
• DRLVMOAWNVOSPE-UHFFFAOYSA-
• Cyclohexanone,2-phenyl-
• 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE98
• A808217
• AI3-07036
• NSC-22252
• EN300-21657
• SY048753
• CS-B0294
• AC-18814
• 2-phenyl-cyclohexan-1-one
• FT-0633543
• EINECS 215-888-7
• 2-Phenylcyclohexanone, 98%
• 1444-65-1
• DTXSID501314883
• NS00044778
• Z104507604
• InChI=1/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• DS-12149
• Cyclohexanone, phenyl-
• AKOS016038082
• MFCD00001629
• 2- phenylcyclohexanone
• SCHEMBL190786
• 2-phenyl cyclohexanone
• P1311
• phenyl cyclohexanone
• DB-021499
• (+/-)-2-Phenylcyclohexanone; 2-Phenyl-1-cyclohexanone; NSC 22252; a-Phenylcyclohexanone
• DTXCID40835217
• 215-888-7
• Cyclohexanone, 2phenyl

• MDL： MFCD00001629
• Inchi： 1S/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• InChI Key： DRLVMOAWNVOSPE-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: gt. 57.0 to 61.0 deg-C
• Boiling Point: 161-163 ºC (16 Torr)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5180 (estimate)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 17.07
• LogP: 2.91330
• Solubility: Not determined

2-phenylcyclohexan-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25:Prevent skin and eye contact.
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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